Cas no 95999-38-5 (Cyclohexanecarbonyl bromide, 1-bromo-)
95999-38-5 structure
Product Name:Cyclohexanecarbonyl bromide, 1-bromo-
CAS No:95999-38-5
MF:C7H10Br2O
MW:269.96170091629
CID:751610
PubChem ID:13462404
Update Time:2025-04-19
Cyclohexanecarbonyl bromide, 1-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarbonyl bromide, 1-bromo-
- 1-bromocyclohexane-1-carbonyl bromide
- SCHEMBL11494159
- DTXSID80541421
- 95999-38-5
-
- Inchi: 1S/C7H10Br2O/c8-6(10)7(9)4-2-1-3-5-7/h1-5H2
- InChI Key: RRTZADKGWCMWPJ-UHFFFAOYSA-N
- SMILES: BrC1(C(=O)Br)CCCCC1
Computed Properties
- Exact Mass: 269.90779g/mol
- Monoisotopic Mass: 267.90984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Cyclohexanecarbonyl bromide, 1-bromo- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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